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Compound of Interest

Compound Name: (Z2)-Azoxystrobin

Cat. No.: B1633923

A comprehensive analysis of the performance of (Z)-Azoxystrobin against other leading
strobilurin fungicides, supported by experimental data, for professionals in research, science,
and drug development.

Strobilurin fungicides, a class of compounds inspired by a natural substance from the
mushroom Strobilurus tenacellus, have become indispensable in modern agriculture for their
broad-spectrum activity against a wide array of fungal pathogens.[1] These Quinone outside
Inhibitors (Qol) act by disrupting the fungal mitochondrial respiration process.[1] Among the
most prominent members of this class are (Z)-Azoxystrobin, pyraclostrobin, and
trifloxystrobin. This guide provides a comparative overview of their efficacy, supported by in
vitro and field trial data, to aid researchers and drug development professionals in their work.

Mode of Action: Inhibition of Mitochondrial
Respiration

All strobilurin fungicides share a common mode of action: they inhibit the mitochondrial electron
transport chain at the Quinone outside (Qo) site of Complex Ill (also known as the cytochrome

bcl complex).[1] This blockage prevents the transfer of electrons from ubiquinol to cytochrome
c, thereby halting the production of ATP, the primary energy currency of the cell. The disruption

of energy production ultimately leads to the cessation of fungal growth and development.

Figure 1. Mechanism of action of strobilurin fungicides.
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In Vitro Efficacy

The intrinsic activity of fungicides is often determined through in vitro assays that measure the
inhibition of fungal mycelial growth or spore germination. The half-maximal effective
concentration (EC50) is a standard metric used for comparison, with lower values indicating

higher potency.
Fungicide Pathogen EC50 (pg/mL)
(2)-Azoxystrobin Cercospora zeae-maydis 0.018
Alternaria alternata 1.86
Pyraclostrobin Cercospora zeae-maydis 0.0010
Alternaria alternata 157
Trifloxystrobin Cercospora zeae-maydis 0.0023
Sclerotinia sclerotiorum 0.06

Table 1. Comparative in vitro efficacy (EC50) of strobilurin fungicides against various plant
pathogens.[2][3][4][5]

As indicated in Table 1, the in vitro efficacy of strobilurins can vary significantly depending on
the target pathogen. For instance, pyraclostrobin and trifloxystrobin demonstrated greater
potency against Cercospora zeae-maydis compared to azoxystrobin.[2] Conversely, all three
strobilurins exhibited comparable efficacy against Alternaria alternata.

Field Performance and Crop Yield

Field trials provide a more realistic assessment of a fungicide's performance under real-world
conditions, taking into account environmental factors and host-pathogen interactions. Key
performance indicators in field trials include disease control percentage and the impact on crop
yield.
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Table 2: Comparative field performance of strobilurin fungicides on various crops.[6][7][8]

Field studies have demonstrated the effectiveness of strobilurin fungicides in controlling a
range of diseases and improving crop yields. In soybeans, a combination of trifloxystrobin and
prothioconazole significantly reduced the severity of Asian Soybean Rust and increased grain
yield.[6] In wheat, various strobilurin and triazole mixtures have shown high efficacy in
controlling leaf diseases.[8] It is important to note that the performance of these fungicides can
be influenced by factors such as application timing, disease pressure, and the specific crop
variety.

Experimental Protocols

In Vitro Fungicide Sensitivity Assay (Agar Dilution Method)
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The in vitro efficacy of the strobilurin fungicides is commonly determined using an agar dilution
method. This involves the following steps:

Fungicide Stock Solution Preparation: Technical grade fungicides are dissolved in a suitable
solvent, such as acetone, to create a stock solution of a known concentration (e.g., 100
mg/mL).

Media Preparation: A sterile growth medium, such as Potato Dextrose Agar (PDA), is
prepared and autoclaved.

Fungicide Amendment: The fungicide stock solution is serially diluted and added to the
molten PDA to achieve a range of final concentrations (e.g., 0.001, 0.01, 0.1, 1, 10 pg/mL). A
control set with no fungicide is also prepared.

Inoculation: A mycelial plug of a specific diameter (e.g., 5 mm) from an actively growing
culture of the target fungus is placed in the center of each fungicide-amended and control
plate.

Incubation: The plates are incubated at a specific temperature (e.g., 25°C) in the dark for a
set period.

Data Collection and Analysis: The radial growth of the fungal colony is measured at regular
intervals. The percentage of mycelial growth inhibition is calculated relative to the control.
The EC50 value is then determined by probit analysis of the dose-response data.

Field Trial for Fungicide Efficacy in Cereals

Field trials to evaluate the efficacy of strobilurin fungicides on cereal crops are typically
conducted using a randomized complete block design with multiple replications. A general
protocol includes:

e Plot Establishment: The trial is established in a field with a history of the target disease or in
an area with conditions conducive to disease development. Plots of a specific size are
marked out.

e Fungicide Application: Fungicides are applied at specified growth stages of the crop (e.g.,
flag leaf emergence) using a calibrated sprayer to ensure uniform coverage. Application
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rates are based on the manufacturer's recommendations. A non-treated control is included

for comparison.

o Disease Assessment: Disease severity is assessed visually at different time points after
fungicide application. This is often done by estimating the percentage of leaf area affected by
the disease on a set number of plants per plot.

 Yield Data Collection: At crop maturity, the plots are harvested, and the grain yield is
determined. Other parameters such as thousand-grain weight may also be measured.

o Statistical Analysis: The collected data on disease severity and yield are subjected to
statistical analysis (e.g., ANOVA) to determine the significance of the differences between

the fungicide treatments and the control.

Experimental Workflow for Fungicide Efficacy
Testing

The process of evaluating the comparative efficacy of fungicides involves a structured
workflow, from initial laboratory screening to large-scale field trials.
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Figure 2. General workflow for fungicide efficacy evaluation.
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Conclusion

(Z)-Azoxystrobin, pyraclostrobin, and trifloxystrobin are all highly effective strobilurin
fungicides, but their performance can differ based on the target pathogen and specific
environmental conditions. In vitro studies are crucial for determining the intrinsic activity of
these compounds, while field trials provide essential data on their practical efficacy and impact
on crop yield. The selection of the most appropriate strobilurin fungicide for a particular
application should be based on a thorough evaluation of its efficacy against the target
pathogens, as well as considerations of crop safety and resistance management strategies.
This guide provides a foundation of comparative data and methodological insights to assist
researchers in making informed decisions in the development and application of these
important agricultural tools.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-other-strobilurins]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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